Cas no 99419-01-9 (1,3,4-Thiadiazole, 2-(ethylthio)-5-(methylthio)-)

1,3,4-Thiadiazole, 2-(ethylthio)-5-(methylthio)- structure
99419-01-9 structure
Product Name:1,3,4-Thiadiazole, 2-(ethylthio)-5-(methylthio)-
CAS No:99419-01-9
MF:C5H8N2S3
MW:192.325416564941
CID:750233
PubChem ID:20646347
Update Time:2025-04-19

1,3,4-Thiadiazole, 2-(ethylthio)-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazole, 2-(ethylthio)-5-(methylthio)-
    • 2-ethylsulfanyl-5-methylsulfanyl-1,3,4-thiadiazole
    • SCHEMBL4822631
    • DTXSID30609242
    • 2-(Ethylsulfanyl)-5-(methylsulfanyl)-1,3,4-thiadiazole
    • 99419-01-9
    • Inchi: 1S/C5H8N2S3/c1-3-9-5-7-6-4(8-2)10-5/h3H2,1-2H3
    • InChI Key: QCQMPTDWOWMRCS-UHFFFAOYSA-N
    • SMILES: S(C1=NN=C(SC)S1)CC

Computed Properties

  • Exact Mass: 191.98496178g/mol
  • Monoisotopic Mass: 191.98496178g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 105Ų
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